1-Methyl-3-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxamide

• CAS No.: 61620-76-6
• Molecular Formula: C9H8N4O4
• Molecular Weight: 236.18 g/mol
• IUPAC Name: 1-methyl-3-(5-nitrofuran-2-yl)pyrazole-4-carboxamide
• InChI: InChI=1S/C9H8N4O4/c1-12-4-5(9(10)14)8(11-12)6-2-3-7(17-6)13(15)16/h2-4H,1H3,(H2,10,14)
• InChI Key: ISEKXMRUOUYZBW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C2=CC=C(O2)[N+](=O)[O-])C(=O)N

Description

1-Methyl-3-(5-nitrofuran-2-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C9H8N4O4 and its molecular weight is 236.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

While cooling and stirring 80 ml of concentrated sulfuric acid at room temperature, add 40 g of 1-methyl-3-(5-nitro-2-furyl)pyrazole-4-carbonitrile thereto. Then stir the resulting mixture for 21 hours at room temperature. Pour thus-obtained solution onto ice for a 97% yield of 1-methyl-3-(5-nitro-2-furyl)pyrazole-4-carboxamide [m.p. 251° to 252.5° C].